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Abstract
(3-Ethylphenyl)methanol, also known as 3-ethylbenzyl alcohol, is an aromatic alcohol that serves as a versatile intermediate in a multitude of indust

Its unique structural characteristics, including a hydroxyl group amenable to further functionalization, make it a valuable building block in the synthesis

This guide provides a comprehensive overview of (3-Ethylphenyl)methanol, from its fundamental chemical and physical properties to its synthesis, a

safety considerations. Detailed experimental protocols, mechanistic insights, and data-driven analysis are presented to equip researchers, scientists, 

development professionals with the critical knowledge required for its effective utilization.

Introduction and Historical Context
While the specific historical "discovery" of (3-Ethylphenyl)methanol is not prominently documented as a singular event, its synthesis and characteriz

the foundational principles of organic chemistry developed over the past century. Its emergence is intrinsically linked to the broader exploration of ben

derivatives and their utility. Benzyl alcohols, in general, are a class of compounds extensively studied for their applications in fragrances, pharmaceut

precursors for more complex molecules. The introduction of an ethyl group at the meta-position of the benzene ring modifies the compound's steric an

properties, influencing its reactivity, scent profile, and biological activity. This modification allows for nuanced applications where specific lipophilicity o

arrangement is desired. The compound has been noted to occur naturally in Cedronella canariensis, a plant species, though industrial supply is prima

chemical synthesis[1].

Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and spectroscopic properties is paramount for its application in research and development. Thes

dictate its behavior in different solvents, its reactivity, and the analytical methods for its characterization.

Table 1: Physicochemical Properties of (3-Ethylphenyl)methanol

Property Value Source

Molecular Formula C₉H₁₂O PubChem[1]

Molecular Weight 136.19 g/mol PubChem[1]

CAS Number 82657-69-0 MySkinRecipes[2], PubChem

Appearance Colorless Liquid (presumed) General Chemical Knowledge

IUPAC Name (3-ethylphenyl)methanol PubChem[1]

SMILES CCC1=CC(=CC=C1)CO PubChem[1]

InChIKey JBXKSUUBAYVELX-UHFFFAOYSA-N PubChem[1]

Note: Experimental data for properties like boiling point and density can vary slightly between sources.
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Spectroscopic data is crucial for confirming the identity and purity of (3-Ethylphenyl)methanol after synthesis or during its use in further reactions. W

comprehensive public database of its spectra is not readily available, typical spectral characteristics can be inferred from its structure and comparison

molecules like (3-methylphenyl)methanol[3][4][5].

¹H NMR: Expected signals would include a triplet and a quartet for the ethyl group protons, a singlet for the benzylic CH₂ protons, a singlet for the h

(which may be broad and exchangeable with D₂O), and multiplets for the aromatic protons in the meta-substituted pattern.

¹³C NMR: The spectrum would show distinct signals for the two carbons of the ethyl group, the benzylic carbon, and the aromatic carbons, with the 

aromatic signals depending on symmetry.

IR Spectroscopy: Key absorption bands would be expected for the O-H stretch (broad, around 3300 cm⁻¹), C-H stretches (aromatic and aliphatic, a

cm⁻¹), C=C stretches (aromatic, around 1600-1450 cm⁻¹), and a C-O stretch (around 1050 cm⁻¹).

Mass Spectrometry: The molecular ion peak (M⁺) would be observed at m/z = 136. Key fragmentation patterns would likely involve the loss of H₂O

formation of the stable 3-ethylbenzyl cation (m/z = 119).

Synthesis Methodologies
The synthesis of (3-Ethylphenyl)methanol can be approached through several established organic chemistry pathways. The choice of method often

availability of starting materials, desired scale, and economic feasibility. Two primary and logical routes are the reduction of a corresponding carbonyl 

Grignard reaction.

Reduction of 3-Ethylbenzoic Acid or its Derivatives
This is a common and reliable method for producing primary alcohols. The carboxylic acid itself or, more readily, its more reactive derivatives like este

chlorides, can be reduced.

Causality of Experimental Choices:

Starting Material: 3-Ethylbenzoic acid is a commercially available and stable starting material[6][7]. However, direct reduction of a carboxylic acid re

reducing agent like Lithium Aluminum Hydride (LiAlH₄). For milder conditions and better control, it is often converted to its methyl or ethyl ester first

esterification[8].

Reducing Agent: LiAlH₄ is a powerful, non-selective reducing agent capable of reducing carboxylic acids and esters to primary alcohols. Its high rea

necessitates the use of anhydrous ethereal solvents (like diethyl ether or THF) and careful handling due to its violent reaction with protic solvents li

Sodium borohydride (NaBH₄) is generally not strong enough to reduce carboxylic acids or esters and is therefore not a suitable choice for this direc

Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) are the solvents of choice for LiAlH₄ reductions[9]. They are unreactive towards the redu

effectively solvate the organometallic species involved. The extreme moisture sensitivity of the reagent requires that all glassware be oven-dried an

conducted under an inert atmosphere (e.g., nitrogen or argon)[9][10].

Workup: The reaction is quenched by the slow, careful addition of water and/or aqueous acid. This procedure serves two purposes: to destroy any 

to hydrolyze the intermediate aluminum alkoxide complex to liberate the desired alcohol[11][12].

Diagram 1: General Workflow for Synthesis via Reduction
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Caption: Workflow for the synthesis of (3-Ethylphenyl)methanol via reduction.

Grignard Reaction
The Grignard reaction is a powerful C-C bond-forming tool that can also be adapted to synthesize alcohols. In this case, a Grignard reagent would be

formaldehyde.

Causality of Experimental Choices:

Grignard Reagent Formation: The Grignard reagent, 3-ethylphenylmagnesium bromide, is prepared by reacting 3-ethylbromobenzene with magnes

in an anhydrous ether[9][11]. The ether solvent is critical as it coordinates with the magnesium center, stabilizing the Grignard reagent[9]. This step

to moisture, as any water will protonate and destroy the highly basic Grignard reagent[9][10].

Electrophile: Formaldehyde is the simplest aldehyde and its reaction with a Grignard reagent yields a primary alcohol after workup. Formaldehyde c

gaseous form, as a solution, or generated in situ from its solid polymer, paraformaldehyde.

Reaction Control: The addition of the Grignard reagent to formaldehyde is typically exothermic and may require cooling to maintain control over the
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Workup: Similar to the LiAlH₄ reduction, the reaction is quenched with a weak acid (e.g., aqueous ammonium chloride or dilute HCl) to hydrolyze th

alkoxide salt and liberate the (3-Ethylphenyl)methanol[11][12].

Diagram 2: Grignard Synthesis Pathway
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Caption: Synthesis of (3-Ethylphenyl)methanol using the Grignard reaction.

Industrial and Research Applications
(3-Ethylphenyl)methanol is primarily used as an intermediate in organic synthesis. Its utility stems from the reactive benzylic alcohol group, which ca

converted into other functional groups (aldehydes, halides, ethers, esters), and the aromatic ring, which can undergo further substitution.

Fragrance and Flavor Industry: A significant application is in the production of fragrances and flavoring agents[2]. The molecule itself, or more comm

derivatives, can contribute floral and sweet notes to perfumes and other scented products[2][13]. The ethyl group can modulate the volatility and olf

compared to its methyl or unsubstituted analogs.

Pharmaceutical Synthesis: The compound serves as a building block in the preparation of more complex molecules, including active pharmaceutica

(APIs)[2][14][15]. The (3-ethylphenyl)methyl moiety can be found in various drug candidates where its size and lipophilicity are tuned for optimal tar

pharmacokinetic properties.

Agrochemicals: Similar to its role in pharmaceuticals, it is used in the synthesis of new pesticides and herbicides[2].

Polymers and Materials Science: Its structural features make it a candidate for use in the development of specialty polymers and liquid crystalline m

Safety and Toxicology
As with any chemical reagent, proper handling and awareness of the toxicological profile of (3-Ethylphenyl)methanol are essential. While specific, in

studies on this exact compound are not widely published, data can be extrapolated from similar aromatic alcohols and general methanol toxicity.

General Handling: (3-Ethylphenyl)methanol should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), inc

goggles, chemical-resistant gloves, and a lab coat, should be worn.

Toxicity Profile: Methanol and its derivatives are toxic and can be absorbed through the skin, inhalation, or ingestion[16][17]. Acute exposure can le

nervous system depression, headache, dizziness, nausea, and in severe cases, blindness and death due to the metabolic formation of formic acid[

Ethylphenyl)methanol is a larger molecule and less volatile than methanol, the potential for toxicity, especially upon ingestion, should not be unde

Chronic exposure to methanol vapors has been linked to headaches and eye irritation[16].

Storage: It should be stored in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents[19]. The recomme

temperature is often 2-8°C[2].

Conclusion
(3-Ethylphenyl)methanol is a valuable and versatile chemical intermediate with established applications in the fragrance, pharmaceutical, and mate

sectors. Its synthesis is achievable through standard, well-understood organic transformations, primarily the reduction of 3-ethylbenzoic acid derivativ
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reaction with formaldehyde. A comprehensive understanding of its chemical properties, synthesis methodologies, and safety protocols, as outlined in 

crucial for its effective and safe utilization in both academic research and industrial development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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